Cas no 649554-93-8 (4,4'-Bipyridinium, 1,1'-diethyl-, octylphosphonate (2:1))

• Product Name: 4,4'-Bipyridinium, 1,1'-diethyl-, octylphosphonate (2:1)
• CAS No: 649554-93-8
• MF: C₃₆H₅₃N₄O₃P
• MW: 620.804790258408
• CID: 411397
• PubChem ID: 71377892
• Update Time: 2025-04-19

4,4'-Bipyridinium, 1,1'-diethyl-, octylphosphonate (2:1) Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bipyridinium, 1,1'-diethyl-, octylphosphonate (2:1)
• 1-ethyl-4-(1-ethylpyridin-1-ium-4-yl)pyridin-1-ium,octyl-dioxido-oxo-λ⁵-phosphane
• 1-ethyl-4-(1-ethylpyridin-1-ium-4-yl)pyridin-1-ium;octyl-dioxido-oxo-lambda5-phosphane
• 649554-93-8
• DTXSID70800519

• Inchi： 1S/2C14H18N2.C8H19O3P/c2*1-3-15-9-5-13(6-10-15)14-7-11-16(4-2)12-8-14;1-2-3-4-5-6-7-8-12(9,10)11/h2*5-12H,3-4H2,1-2H3;2-8H2,1H3,(H2,9,10,11)/q2*+2;/p-2
• InChI Key： SCDHHZDHYZWOHE-UHFFFAOYSA-L
• SMILES： P(CCCCCCCC)(=O)([O-])[O-].[N+]1(C=CC(=CC=1)C1C=C[N+](=CC=1)CC)CC.[N+]1(C=CC(=CC=1)C1C=C[N+](=CC=1)CC)CC

Computed Properties

• Exact Mass: 620.38589
• Monoisotopic Mass: 620.38552856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 44
• Rotatable Bond Count: 12
• Complexity: 297
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.7Ų

Experimental Properties

• PSA: 78.71